Cas no 181294-58-6 (2-Propenal, 3-[(1,1-dimethylethyl)amino]-2-nitro-)
181294-58-6 structure
Product Name:2-Propenal, 3-[(1,1-dimethylethyl)amino]-2-nitro-
CAS No:181294-58-6
MF:C7H12N2O3
MW:172.181781768799
CID:1372711
Update Time:2024-08-14
2-Propenal, 3-[(1,1-dimethylethyl)amino]-2-nitro- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenal, 3-[(1,1-dimethylethyl)amino]-2-nitro-
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- Inchi: 1S/C7H12N2O3/c1-7(2,3)8-4-6(5-10)9(11)12/h4-5,8H,1-3H3
- InChI Key: DJIPEWIVRFHCOA-UHFFFAOYSA-N
- SMILES: C(=O)C([N+]([O-])=O)=CNC(C)(C)C
Computed Properties
- Exact Mass: 172.08486
Experimental Properties
- Density: 1.100±0.06 g/cm3(Predicted)
- Boiling Point: 360.2±32.0 °C(Predicted)
- PSA: 72.24
- pka: 0.76±0.70(Predicted)
2-Propenal, 3-[(1,1-dimethylethyl)amino]-2-nitro- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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